Cas no 2034430-65-2 (2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine)
2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine Chemical and Physical Properties
Names and Identifiers
-
- (1s,3s)-adamantan-1-yl(3-((5-bromopyrimidin-2-yl)oxy)piperidin-1-yl)methanone
- 1-adamantyl-[3-(5-bromopyrimidin-2-yl)oxypiperidin-1-yl]methanone
- 2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine
-
- Inchi: 1S/C20H26BrN3O2/c21-16-10-22-19(23-11-16)26-17-2-1-3-24(12-17)18(25)20-7-13-4-14(8-20)6-15(5-13)9-20/h10-11,13-15,17H,1-9,12H2
- InChI Key: KQXBZUJXZXTXLV-UHFFFAOYSA-N
- SMILES: BrC1C=NC(=NC=1)OC1CCCN(C1)C(C12CC3CC(CC(C3)C1)C2)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 508
- XLogP3: 3.8
- Topological Polar Surface Area: 55.3
2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6480-4110-2μmol |
2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine |
2034430-65-2 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6480-4110-5μmol |
2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine |
2034430-65-2 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6480-4110-10μmol |
2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine |
2034430-65-2 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6480-4110-20μmol |
2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine |
2034430-65-2 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6480-4110-1mg |
2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine |
2034430-65-2 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6480-4110-2mg |
2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine |
2034430-65-2 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6480-4110-3mg |
2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine |
2034430-65-2 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6480-4110-4mg |
2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine |
2034430-65-2 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6480-4110-5mg |
2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine |
2034430-65-2 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6480-4110-10mg |
2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine |
2034430-65-2 | 10mg |
$118.5 | 2023-09-08 |
2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine
Introduction to 2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine (CAS No. 2034430-65-2)
2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine (CAS No. 2034430-65-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their biological activity and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromopyrimidine core and an adamantane-1-carbonyl moiety, contribute to its unique chemical properties and make it a valuable scaffold for medicinal chemistry investigations.
The bromopyrimidine moiety is a key pharmacophore in many drug candidates, exhibiting interactions with various biological targets such as kinases and other enzymes. Pyrimidine derivatives have been extensively studied for their roles in antiviral, anticancer, and anti-inflammatory therapies. The introduction of a bromine atom at the 5-position enhances the electrophilicity of the pyrimidine ring, facilitating further functionalization and allowing for the development of more complex derivatives with tailored biological activities.
The adamantane-1-carbonyl group in this compound adds rigidity to the molecular structure, which can improve binding affinity and metabolic stability. Adamantane derivatives are known for their favorable pharmacokinetic profiles and have been incorporated into numerous drugs due to their ability to enhance solubility and reduce metabolic degradation. The combination of these structural elements in 2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine suggests potential applications in the design of novel therapeutic agents.
Recent advancements in drug discovery have highlighted the importance of targeting specific enzymatic pathways involved in disease progression. The piperidin-3-yl oxygenated side chain in this compound may serve as a hinge-binding motif, interacting with key residues in protein targets. This feature is particularly relevant in the development of small-molecule inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases.
Current research in medicinal chemistry has demonstrated that pyrimidine-based compounds can be potent modulators of biological pathways. For instance, studies have shown that bromopyrimidine derivatives exhibit inhibitory effects on tyrosine kinases, which are overexpressed in many cancer cell lines. The structural integrity provided by the adamantane moiety may enhance the compound's ability to penetrate biological membranes, improving its bioavailability and therapeutic efficacy.
The synthesis of 2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bromine atom at the 5-position of the pyrimidine ring typically involves halogenation techniques, while the incorporation of the adamantane group often requires carbonylation followed by nucleophilic substitution or coupling reactions.
In vitro studies have begun to explore the biological activity of this compound, with initial results indicating potential interactions with target enzymes. The bromopyrimidine core is expected to engage with ATP-binding sites in kinases, while the rigid adamantane structure may stabilize binding through hydrophobic interactions. Further investigations are needed to fully elucidate its mechanism of action and therapeutic potential.
The pharmaceutical industry continues to leverage advanced computational methods to accelerate drug discovery processes. Molecular modeling techniques can predict how 2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine interacts with biological targets, providing insights into its binding affinity and selectivity. These computational studies are complemented by experimental validation through enzyme assays, cell-based assays, and animal models.
One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of more complex drug candidates. The presence of both a reactive bromopyrimidine moiety and a functionalized side chain allows for further derivatization, enabling chemists to explore a wide range of structural variations. This flexibility is crucial for optimizing pharmacological properties such as potency, selectivity, and pharmacokinetics.
As research progresses, collaborations between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical applications. The development pipeline for 2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine will depend on successful preclinical studies that demonstrate safety and efficacy profiles suitable for human trials.
The unique structural features of this compound make it a compelling subject for further investigation in medicinal chemistry. By combining computational modeling with experimental validation, researchers can systematically explore its potential as a therapeutic agent or as a building block for novel drug candidates.
2034430-65-2 (2-{[1-(adamantane-1-carbonyl)piperidin-3-yl]oxy}-5-bromopyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)